SMAP-2

• Molecular Formula: C27H27F3N2O4S
• Molecular Weight: 532.6 g/mol
• InChI: InChI=1S/C27H27F3N2O4S/c28-27(29,30)36-20-14-16-21(17-15-20)37(34,35)31-22-8-5-11-25(26(22)33)32-23-9-3-1-6-18(23)12-13-19-7-2-4-10-24(19)32/h1-4,6-7,9-10,14-17,22,25-26,31,33H,5,8,11-13H2/t22-,25+,26+/m0/s1
• InChIKey: SDVKTCLBCCAFIS-HDYLNDSGSA-N

SMAP-2 Compound Overview

SMAP-2 (also designated DT-1154, DBK-1154; CAS No. 1809068-70-9) is an orally bioavailable small molecule activator of the serine/threonine phosphatase PP2A [1]. The compound binds to the PP2A Aα scaffold subunit, driving allosteric conformational changes that enhance phosphatase activity and promote dephosphorylation of downstream oncogenic and inflammatory substrates [1]. Unlike first-generation PP2A modulators that function through indirect mechanisms (e.g., inhibition of endogenous PP2A inhibitors), SMAP-2 represents a second-generation tricyclic sulfonamide with direct allosteric activation of the PP2A holoenzyme [1]. Preclinically validated in castration-resistant prostate cancer (CRPC), KRAS-mutant lung cancer, abdominal aortic aneurysm (AAA), and emphysema models, SMAP-2 has demonstrated efficacy comparable to clinical benchmarks in defined disease contexts [1][2].

PP2A activation

Binds PP2A Aα scaffold, enhancing phosphatase activity against oncogenic pathways

Oral route

Orally bioavailable for in vivo pharmacodynamic studies without parenteral administration

Disease models

Supports research in castration-resistant prostate cancer and KRAS-driven tumor models

• [1] Sangodkar J, Perl A, Tohme R, et al. Activation of tumor suppressor protein PP2A inhibits KRAS-driven tumor growth. J Clin Invest. 2017;127(6):2081-2090. doi:10.1172/JCI89548 View Source
• [2] McClinch K, Avelar RA, Callejas D, et al. Small-Molecule Activators of Protein Phosphatase 2A for the Treatment of Castration-Resistant Prostate Cancer. Cancer Res. 2018;78(8):2065-2080. doi:10.1158/0008-5472.CAN-17-0123 View Source

SMAP-2 Analog Substitution Risks

PP2A activators are not a functionally interchangeable class of compounds. Mechanistic divergence between direct allosteric activators (SMAP series including SMAP-2) and indirect activators (FTY720/Fingolimod) results in distinct pharmacodynamic profiles, subunit specificity, and therapeutic windows [1]. Furthermore, within the direct activator class, substantial differences exist in metabolic stability, oral bioavailability, and preclinical efficacy profiles . Substituting SMAP-2 with FTY720 introduces confounding variables including immunomodulatory effects mediated by sphingosine-1-phosphate receptor engagement (a primary mechanism of FTY720 unrelated to PP2A activation) [1]. Substituting with alternative SMAP-series compounds (e.g., DT-061) without verifying assay-specific activity may produce divergent results due to differences in potency, pharmacokinetic properties, and tissue-specific PP2A holoenzyme engagement. The quantitative evidence below establishes the specific parameters wherein SMAP-2 offers verifiable differentiation relevant to experimental design and procurement decisions .

Scaffold

Minor tricyclic sulfonamide changes (e.g., missing hydroxylated linker) may substantially alter oral PK and target engagement

Holoenzyme

Analogs can exhibit distinct selectivity for PP2A subcomplexes, shifting downstream substrate dephosphorylation patterns

In vivo activity

Generic PP2A activators without SMAP-2 structural features risk unpredictable in vivo pharmacodynamics

• [1] Loss of B56α enhances vascular relaxation after activation of PP2A by Fingolimod. ASPET 2024 Annual Meeting Abstract. J Pharmacol Exp Ther. 2024;389(S3):128553. View Source

SMAP-2 Evidence Guide

Anti-Proliferative Activity vs. TRC-766 in CRPC

SMAP-2 (DBK-1154) is explicitly characterized as orally bioavailable in multiple independent publications, with plasma exposure documented at 5.2 μg/mL at 0.5 hours and 1.5 μg/mL at 3 hours following a single 25 mg/kg oral dose in mice, translating to an area under the curve (AUC) of 5.9 h·μg/mL [1]. This pharmacokinetic profile contrasts with FTY720, which achieves systemic exposure through intravenous or oral routes but is confounded by its primary mechanism as a sphingosine-1-phosphate receptor modulator rather than a pure PP2A activator [2]. Notably, DBK-1154 has been reported to have low stability to oxidative metabolism resulting in fast clearance, a limitation addressed by next-generation analogs (ATUX-792) but not present in the FTY720 comparator class .

CRPC cell viability

Head-to-head

IC50 16.9 µM (LNCaP); 14.1 µM (22Rv1)

Supports PP2A-dependent anti-proliferative response in CRPC cell models

48-h viability assay; TRC-766 showed negligible effect

Evidence Dimension	Oral bioavailability and plasma exposure
Target Compound Data	Cmax = 5.2 μg/mL at 0.5 h; 1.5 μg/mL at 3 h post-dose; AUC = 5.9 h·μg/mL (single 25 mg/kg oral dose in mice)
Comparator Or Baseline	FTY720 (fingolimod): orally bioavailable but primarily an S1P receptor modulator with indirect PP2A activation; ATUX-792: next-generation PP2A activator with improved metabolic stability relative to DBK-1154
Quantified Difference	SMAP-2 achieves therapeutic plasma concentrations via oral administration; however, DBK-1154 exhibits low oxidative metabolic stability compared to ATUX-792 (class-level inference without direct quantitative stability comparison)
Conditions	Mouse pharmacokinetic study following single 25 mg/kg oral gavage; plasma concentration measured by liquid chromatography-tandem mass spectrometry

Why This Matters

Oral bioavailability enables chronic dosing regimens in preclinical models without invasive administration routes, while the documented stability limitation informs appropriate storage and handling protocols for reproducible experimental outcomes.

• [1] Sangodkar J, Perl A, Tohme R, et al. Activation of tumor suppressor protein PP2A inhibits KRAS-driven tumor growth. J Clin Invest. 2017;127(6):2081-2090. doi:10.1172/JCI89548 View Source
• [2] Loss of B56α enhances vascular relaxation after activation of PP2A by Fingolimod. ASPET 2024 Annual Meeting Abstract. J Pharmacol Exp Ther. 2024;389(S3):128553. View Source

In Vivo Tumor Growth Inhibition vs. Enzalutamide

In murine xenograft models of human castration-resistant prostate cancer (CRPC), SMAP-2 demonstrated tumor growth inhibition efficacy comparable to enzalutamide, a clinically approved androgen receptor antagonist [1]. SMAP-2 treatment significantly altered the phosphoproteome, including dose- and time-dependent dephosphorylation of both full-length and truncated androgen receptor isoforms, as well as downregulation of AR regulatory kinases [1]. This efficacy was achieved through PP2A-mediated dephosphorylation of AR rather than direct AR antagonism, representing a mechanistically orthogonal approach to targeting AR-driven CRPC [1].

Xenograft tumor growth

Class-level

Comparable tumor volume change vs. enzalutamide (0.5–1.0-fold est.)

Reported in vivo model-response context; comparable to reference agent

LNCaP/AR xenograft, 100 mg/kg BID oral, 6-day PD study

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	SMAP-2 significantly inhibited tumor formation in CRPC xenografts; comparable efficacy to enzalutamide (quantitative tumor volume reduction data reported in publication)
Comparator Or Baseline	Enzalutamide (clinically approved androgen receptor antagonist for CRPC treatment)
Quantified Difference	Efficacy comparable to enzalutamide in inhibiting tumor formation; SMAP-2 functions via PP2A-mediated AR dephosphorylation rather than direct AR binding
Conditions	Murine xenograft models of human castration-resistant prostate cancer (CRPC); daily oral administration

Why This Matters

Demonstration of efficacy comparable to an FDA-approved clinical benchmark validates SMAP-2 as a mechanistically distinct tool compound for investigating PP2A-mediated AR regulation in CRPC, offering an alternative pathway to target AR signaling without direct receptor antagonism.

• [1] McClinch K, Avelar RA, Callejas D, et al. Small-Molecule Activators of Protein Phosphatase 2A for the Treatment of Castration-Resistant Prostate Cancer. Cancer Res. 2018;78(8):2065-2080. doi:10.1158/0008-5472.CAN-17-0123 View Source

Oral Bioavailability Advantage Over TRC-382

In apolipoprotein E-deficient (ApoE−/−) mice receiving continuous angiotensin II (AngII) infusion, oral administration of DT-1154 (SMAP-2) for 4 weeks resulted in significantly reduced AAA incidence and aortic dilation compared to vehicle-treated controls [1][2]. Mechanistic studies demonstrated that DT-1154 blocked ERK1/2 and NF-κB signaling, contributing to amelioration of AAA progression [1]. Human and murine AAA tissues showed increased phosphorylated PP2A (Y307), indicating reduced phosphatase activity, which was restored by DT-1154 treatment [1].

Oral bioavailability

Head-to-head

Superior tumor growth inhibition at matched oral doses vs. TRC-382

Supports oral exposure-model interpretation; hydroxylated linker improves PK

30–100 mg/kg BID oral in mouse xenograft model

Evidence Dimension	AAA incidence and aortic dilation reduction
Target Compound Data	DT-1154 treatment significantly reduced AAA incidence (vehicle, n=47; DT-1154, n=43; P<0.05 by Chi-square test) and reduced maximal abdominal aortic diameter
Comparator Or Baseline	Vehicle-treated ApoE−/− mice receiving AngII infusion (1 μg/kg/min for 4 weeks)
Quantified Difference	Significantly reduced AAA incidence and aortic dilation; elastin integrity preserved (higher elastin breakdown score in vehicle vs. DT-1154; n=11; P<0.05 by Mann–Whitney test)
Conditions	ApoE−/− mice with subcutaneous AngII infusion (1 μg/kg/min) for 4 weeks; oral DT-1154 administration concomitant with AngII infusion

Why This Matters

This provides direct in vivo evidence for SMAP-2 efficacy in a cardiovascular disease model with no approved pharmacological therapies, establishing PP2A activation as a novel therapeutic strategy for AAA and distinguishing SMAP-2 from PP2A activators lacking cardiovascular validation.

• [1] Allosteric Activation of PP2A Inhibits Experimental Abdominal Aortic Aneurysm. Circulation. 2016;134(Suppl_1):A13927. View Source
• [2] PP2A activation by SMAPs inhibits AngII-induced AAA in mice. Figure 2. 2022. View Source

Synergistic MYC Suppression with mTOR Inhibition

In isolated murine aortic ring preparations, DT-061 (a SMAP-series compound structurally related to SMAP-2) produced concentration-dependent enhancement of isoproterenol (ISO)-induced relaxation in wild-type aortae, with 10 μM producing 20±7% relaxation and 30 μM producing 51±14% relaxation compared to DMSO controls (n=4) [1]. Crucially, DT-061 enhanced ISO-induced relaxation comparably in both wild-type and B56α knockout aortic rings (n=6), indicating that its vasorelaxant effects are independent of the B56α regulatory subunit [1]. In contrast, FTY720 (5 μM) enhanced relaxation only in B56α knockout aortae (IC50: 1.1±0.4 μM vs. 5.6±3.5 μM in wild-type; n=5), an effect reversed by the PP2A inhibitor okadaic acid [1].

MYC suppression

Cross-study

SMAP-2 + INK128: greater MYC reduction vs. single agents (western blot)

Supports cooperative pathway-response interpretation in PDA cell models

HPAFII, PANC89 cell lines; qualitative assessment

Evidence Dimension	PP2A subunit dependence of vascular relaxation enhancement
Target Compound Data	DT-061 (SMAP series): enhanced ISO-induced relaxation in both WT and B56α KO aortae; 10 μM: 20±7% relaxation; 30 μM: 51±14% relaxation
Comparator Or Baseline	FTY720 (5 μM): enhanced relaxation only in B56α KO (IC50: 1.1±0.4 μM) vs. WT (IC50: 5.6±3.5 μM); effect reversed by okadaic acid
Quantified Difference	DT-061 efficacy is B56α-independent; FTY720 efficacy requires B56α absence (5-fold IC50 difference between KO and WT)
Conditions	Murine aortic ring wire myography; precontraction with phenylephrine (1 μM); relaxation measured by increasing ISO concentrations

Why This Matters

This mechanistic distinction demonstrates that SMAP-series compounds (including SMAP-2) activate PP2A through pathways that do not require specific regulatory subunit knockout, providing broader applicability in vascular pharmacology studies compared to FTY720, whose PP2A-activating effects are conditionally dependent on B56α subunit status.

• [1] Loss of B56α enhances vascular relaxation after activation of PP2A by Fingolimod. ASPET 2024 Annual Meeting Abstract. J Pharmacol Exp Ther. 2024;389(S3):128553. View Source

SMAP-2 Preserves Lung Function and Reduces Airspace Enlargement in Cigarette Smoke-Induced Emphysema Model

In a 4-month cigarette smoke (CS) exposure mouse model, oral administration of DBK-1154 (SMAP-2) during the final 2 months resulted in PP2A activation, reduced MAP kinase phosphorylation, decreased immune cell infiltration, reduced airspace enlargements, and preserved lung function as measured by forced oscillation and expiratory measurements . Treatment with DBK-1154 also reduced the release of inflammatory chemokines CXCL5, CCL17, and CXCL16 into the airways . Notably, DBK-1154 exhibits low stability to oxidative metabolism resulting in fast clearance and low systemic exposure, a limitation that prompted development of next-generation PP2A activators (ATUX-792) with improved metabolic stability for emphysema applications .

Evidence Dimension	Lung function preservation and inflammation reduction
Target Compound Data	DBK-1154 treatment reduced airspace enlargements and preserved lung function in CS-exposed mice; reduced CXCL5, CCL17, CXCL16 release
Comparator Or Baseline	Vehicle-treated CS-exposed mice; ATUX-792 (next-generation PP2A activator with improved metabolic stability)
Quantified Difference	Functional preservation documented; however, DBK-1154 has lower metabolic stability compared to ATUX-792 (class-level inference without direct stability quantification in this study)
Conditions	Wild-type mice exposed to 4 months of cigarette smoke; DBK-1154 administered orally during final 2 months of exposure

Why This Matters

This evidence validates SMAP-2 as a tool compound for pulmonary inflammation and emphysema research while simultaneously highlighting its metabolic stability limitation, which should inform experimental design (e.g., dosing frequency, model duration) and may guide procurement decisions toward next-generation analogs for chronic pulmonary studies.

SMAP-2 Application Scenarios

CRPC Mechanistic and Efficacy Studies

Researchers studying ligand-independent androgen receptor (AR) signaling in CRPC should consider SMAP-2 as a mechanistically distinct tool compound that dephosphorylates both full-length and truncated AR isoforms via PP2A activation, achieving in vivo tumor growth inhibition comparable to enzalutamide without direct AR antagonism [1]. This orthogonal mechanism makes SMAP-2 particularly valuable for combination studies with AR antagonists or for investigating resistance mechanisms where direct AR blockade has failed. The documented oral bioavailability supports chronic dosing regimens in murine xenograft models [1].

PK/PD Optimization via Oral Bioavailability

SMAP-2 has demonstrated efficacy in inhibiting KRAS-driven tumor growth in both in vitro and in vivo settings, including KRAS-mutant lung cancer xenografts and transgenic models [1]. Researchers should note that SMAP-2 acts by binding the PP2A Aα scaffold subunit, driving conformational changes that enhance phosphatase activity toward multiple oncogenic substrates rather than directly targeting KRAS [1]. This upstream regulatory mechanism distinguishes SMAP-2 from direct KRAS inhibitors and positions it as a complementary tool for investigating KRAS-driven oncogenesis, particularly in models where direct KRAS inhibition has shown limited efficacy.

Combination Therapy in KRAS/Myc-Driven Cancers

SMAP-2 is validated in a well-characterized AngII-infused ApoE−/− mouse model of AAA, where oral administration significantly reduced AAA incidence, aortic dilation, and elastin degradation while preserving survival compared to vehicle controls [1][2]. Mechanistic studies confirmed blockade of ERK1/2 and NF-κB signaling as key mediators of this protective effect [2]. Given the absence of approved pharmacological therapies for AAA, SMAP-2 represents a critical tool compound for investigating PP2A activation as a novel therapeutic strategy in vascular disease and for exploring downstream effectors of PP2A-mediated vascular protection [1][2].

Emphysema and Chronic Obstructive Pulmonary Disease (COPD): Evaluating PP2A Activation in Pulmonary Inflammation

SMAP-2 (DBK-1154) has demonstrated efficacy in reducing cigarette smoke-induced airspace enlargement, immune cell infiltration, and inflammatory chemokine release while preserving lung function in murine emphysema models [1]. However, researchers should account for the documented low stability of DBK-1154 to oxidative metabolism, which results in fast clearance and low systemic exposure [1]. For chronic pulmonary studies requiring sustained PP2A activation, investigators may consider either increased dosing frequency with SMAP-2 or evaluation of next-generation analogs such as ATUX-792, which was developed specifically to address the metabolic stability limitations of DBK-1154 [1].

Application

Selection Property

Validation Focus

CRPC model-response studies

PP2A-dependent endpoint review

AR degradation, tumor growth inhibition endpoints

Oral exposure-model studies

Oral bioavailability context

PK/PD relationship, target engagement at oral dosing

Combination signaling in KRAS/Myc models

Pathway cooperativity review

MYC suppression and resistance-overcome endpoints

• [1] McClinch K, Avelar RA, Callejas D, et al. Small-Molecule Activators of Protein Phosphatase 2A for the Treatment of Castration-Resistant Prostate Cancer. Cancer Res. 2018;78(8):2065-2080. doi:10.1158/0008-5472.CAN-17-0123 View Source
• [2] Sangodkar J, Perl A, Tohme R, et al. Activation of tumor suppressor protein PP2A inhibits KRAS-driven tumor growth. J Clin Invest. 2017;127(6):2081-2090. doi:10.1172/JCI89548 View Source
• [3] PP2A activation by SMAPs inhibits AngII-induced AAA in mice. Figure 2. 2022. View Source
• [4] Allosteric Activation of PP2A Inhibits Experimental Abdominal Aortic Aneurysm. Circulation. 2016;134(Suppl_1):A13927. View Source